Cas no 696646-69-2 (3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde)

3-(3,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde featuring a pyrazole core substituted with a 3,4-dimethylphenyl group. This compound is of significant interest in organic synthesis and pharmaceutical research due to its reactive aldehyde functionality, which enables further derivatization into a variety of valuable intermediates. The presence of the dimethylphenyl moiety enhances its stability and influences its electronic properties, making it suitable for applications in medicinal chemistry, such as the development of bioactive molecules or enzyme inhibitors. Its well-defined structure and high purity ensure consistent performance in synthetic workflows, supporting precise and reproducible results.

3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde structure

696646-69-2 structure

Product Name:3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde

CAS No:696646-69-2

MF:C₁₂H₁₂N₂O

MW:200.236482620239

MDL:MFCD03422302

CID:1738669

PubChem ID:4138568

Update Time:2025-06-09

3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 3-(3,4-dimethylphenyl)-
- 5-(3,4-DIMETHYLPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
- 696646-69-2
- CS-0206209
- G42383
- BBL020412
- MFCD03422302
- AB01327836-02
- SR-01000103738
- 3-(3,4-Dimethylphenyl)-1H-pyrazole-4-carboxaldehyde
- SR-01000103738-1
- STK117010
- EN300-6502946
- AKOS000112302
- AKOS001476250
- NCGC00335523-01
- ALBB-006701
- LS-02383
- MDL： MFCD03422302
- Inchi： 1S/C12H12N2O/c1-8-3-4-10(5-9(8)2)12-11(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14)
- InChI Key： BGDVYQOYEPSTDI-UHFFFAOYSA-N
- SMILES： O=CC1C=NNC=1C1C=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 200.09506
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 45.75

3-(3,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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